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Compound of Interest

Compound Name: Disodium phosphate dihydrate

Cat. No.: B167983 Get Quote

For researchers, scientists, and professionals in drug development, the purity of reagents is

paramount to ensure the accuracy and reproducibility of experimental results. Disodium
phosphate dihydrate (Na₂HPO₄·2H₂O), a common buffering agent, is no exception. This

guide provides a comparative analysis of the purity of reagent-grade disodium phosphate
dihydrate, referencing publicly available specifications from various suppliers. It also details

the experimental protocols for key quality control tests.

Comparative Analysis of Purity Specifications
The purity of reagent-grade disodium phosphate dihydrate is typically defined by an assay of

the main component and upper limits for various impurities. The following table summarizes the

purity specifications from different sources for reagent-grade or equivalent products.
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Parameter
Specification 1
(EMSURE® for
analysis)

Specification 2
(Food Grade)

Specification 3
(Ph. Eur., BP,
USP)

Specification 4
(Techno
Pharmchem)

Assay (Purity)
≥ 99.5%

(acidimetric)[1]
≥ 98.0%[2]

98.0-101.0%

(dried substance)

[3]

Min. 98% (as

Na₂HPO₄·12H₂O

)

pH (5% solution) 9.0 - 9.2[1] 8.4 - 9.6[2] 8.9 - 9.2 -

Chloride (Cl) ≤ 0.001%[1] - - Max. 0.02%[4]

Sulfate (SO₄) ≤ 0.005%[1] - - Max. 0.05%[4]

Heavy Metals (as

Pb)
≤ 0.001%[1] - - -

Iron (Fe) ≤ 0.001%[1] - - Max. 0.005%[4]

Lead (Pb) ≤ 0.001%[1] ≤ 0.0001%[2] - Max. 0.005%[4]

Arsenic (As) - ≤ 0.0001%[2] - -

Water Insoluble

Matter
- ≤ 0.2%[2] - -

Loss on Drying - ≤ 22.0%[2] - -

Note: The specifications can vary between different grades and suppliers. The dodecahydrate

form has a higher water content, which is reflected in the assay and loss on drying

specifications.

Experimental Protocols for Purity Analysis
The following are detailed methodologies for key experiments to determine the purity of

disodium phosphate dihydrate.

Assay by Acid-Base Titration
This method determines the percentage of Na₂HPO₄ in the sample.
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Principle: Disodium phosphate is a weak base and can be titrated with a strong acid, such as

hydrochloric acid (HCl). The endpoint is detected using a suitable indicator or a pH meter.

Procedure:

Sample Preparation: Accurately weigh a quantity of the disodium phosphate dihydrate
sample. Dissolve it in deionized water to a known volume in a volumetric flask.

Titration:

Pipette a precise volume of the sample solution into a beaker.

Add a few drops of a suitable indicator (e.g., methyl orange).

Titrate with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl) until the endpoint

is reached, indicated by a color change.

Alternatively, use a pH meter to monitor the pH during titration and determine the

equivalence point.

Calculation: The percentage of disodium phosphate is calculated based on the volume and

concentration of the HCl used.[5]

Determination of Chloride
Principle: This is a limit test where the turbidity produced by the sample is compared against a

standard. The addition of silver nitrate to a solution containing chloride ions in an acidic

medium results in the formation of silver chloride, which is insoluble and creates turbidity.

Procedure:

Sample and Standard Preparation: Prepare a sample solution by dissolving a known weight

of disodium phosphate dihydrate in water. Prepare a standard chloride solution of a

known concentration.

Acidification: Acidify both the sample and standard solutions with nitric acid.

Precipitation: Add a silver nitrate solution to both the sample and standard.
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Comparison: After a specified time, compare the opalescence of the sample solution with

that of the standard. The opalescence in the sample should not exceed that of the standard.

Determination of Heavy Metals
Principle: This test relies on the reaction of heavy metal impurities with a sulfide source (e.g.,

thioacetamide) in an acidic solution to produce a colored precipitate. The color intensity is

compared to a lead standard.

Procedure:

Sample and Standard Preparation: Prepare a sample solution by dissolving the disodium
phosphate dihydrate in water. Prepare a standard lead solution.

pH Adjustment: Adjust the pH of both solutions to be acidic.

Color Development: Add a freshly prepared solution of a sulfide source to both solutions.

Comparison: Compare the color produced in the sample solution with that of the standard

solution. The color of the sample solution should not be darker than that of the standard.

Atomic absorption spectroscopy can also be used for a more precise quantification of

specific heavy metals.[6]

Colorimetric Determination of Phosphate
Principle: In an acidic solution, orthophosphate reacts with a molybdate reagent to form a

phosphomolybdate complex. This complex can be reduced to form a intensely colored

molybdenum blue, the absorbance of which is proportional to the phosphate concentration.[7]

Procedure:

Standard Curve Preparation: Prepare a series of standard phosphate solutions of known

concentrations.[7]

Sample Preparation: Prepare a dilute solution of the disodium phosphate dihydrate
sample.
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Color Development: Add a vanadate-molybdate reagent to each standard and the sample

solution.[7]

Measurement: Measure the absorbance of each solution at a specific wavelength (e.g., 470

nm) using a spectrophotometer.[7]

Calculation: Plot a standard curve of absorbance versus phosphate concentration.

Determine the phosphate concentration in the sample from the standard curve.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the purity analysis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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